Cas no 856563-08-1 ((R)-3-(1-Aminoethyl)phenol hydrochloride)

(R)-3-(1-Aminoethyl)phenol hydrochloride structure
856563-08-1 structure
Product Name:(R)-3-(1-Aminoethyl)phenol hydrochloride
CAS No:856563-08-1
MF:C8H12ClNO
MW:173.639981269836
MDL:MFCD11044547
CID:717554
PubChem ID:73553817
Update Time:2024-10-26

(R)-3-(1-Aminoethyl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-3-(1-Aminoethyl)phenol hydrochloride
    • 3-(1-aminoethyl)phenol,hydrochloride
    • Phenol,3-[(1R)-1-aminoethyl]-, hydrochloride (1:1)
    • Phenol, 3-[(1R)-1-aminoethyl]-, hydrochloride (9CI)
    • (S)-3-(1-Aminoethyl)phenol hcl
    • CS-0131596
    • DS-17246
    • AKOS022183364
    • 3-[(1R)-1-aminoethyl]phenol;hydrochloride
    • (R)-3-(1-AMINOETHYL)PHENOLHYDROCHLORIDE
    • (R)-3-(1-AMINOETHYL)PHENOL HCL
    • Y10873
    • 856563-08-1
    • 3-[(1R)-1-AMINOETHYL]PHENOL HYDROCHLORIDE
    • MDL: MFCD11044547
    • Inchi: 1S/C8H11NO.ClH/c1-6(9)7-3-2-4-8(10)5-7;/h2-6,10H,9H2,1H3;1H/t6-;/m1./s1
    • InChI Key: INBKHDKLDOGKKN-FYZOBXCZSA-N
    • SMILES: [C@@H](C1C=CC=C(O)C=1)(N)C.Cl

Computed Properties

  • Exact Mass: 173.061
  • Monoisotopic Mass: 173.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2

(R)-3-(1-Aminoethyl)phenol hydrochloride Pricemore >>

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